Cas no 14911-01-4 (Gold,trichloro(pyridine)-, (SP-4-2)-)

Gold,trichloro(pyridine)-, (SP-4-2)- Chemical and Physical Properties
Names and Identifiers
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- Gold,trichloro(pyridine)-, (SP-4-2)-
- Trichloro(pyridine)gold(III)
- (pyridine)AuCl3
- (PYRIDINE)GOLD TRICHLORIDE
- Au(pyridine)Cl3
- AuCl3(pyridine)
- Gold,trichloro(pyridine)-,(sp-4-2)
- Trichloropyridinegold(III)
- Trichloropyridinegold(III),min.
- Nsc165975
- pyridine:trichlorogold
- Trichloropyridinegold(III),97%
- TRICHLORO(PYRIDINE)GOLD(III), 97%
- Trichloropyridinegold(III),min.97%
- Trichloropyridinegold(III), min. 97%
- Gold, trichloro(pyridine)-, (sp-4-2)-
-
- MDL: MFCD00064726
- Inchi: 1S/C5H5N.Au.3ClH/c1-2-4-6-5-3-1;;;;/h1-5H;;3*1H/q;+3;;;/p-3
- InChI Key: TYJJOEBQRJABJG-UHFFFAOYSA-K
- SMILES: [Au](Cl)(Cl)Cl.C1=CC=NC=C1
Computed Properties
- Exact Mass: 380.91500
- Monoisotopic Mass: 380.915309
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 38.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: Not available
- Topological Polar Surface Area: 12.9
Experimental Properties
- Color/Form: Not available
- Density: g/cm3
- Melting Point: 232-240 °C
- Boiling Point: 115.3°Cat760mmHg
- Flash Point: 20°C
- PSA: 12.89000
- LogP: 3.14760
- Solubility: Not available
Gold,trichloro(pyridine)-, (SP-4-2)- Security Information
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Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
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Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26
Gold,trichloro(pyridine)-, (SP-4-2)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 602010-100mg |
Gold,trichloro(pyridine)-, (SP-4-2)- |
14911-01-4 | 0.97 | 100mg |
¥0.0 | 2024-07-19 | |
abcr | AB249197-1 g |
Trichloro(pyridine)gold(III), 97%; . |
14911-01-4 | 97% | 1 g |
€251.00 | 2023-07-20 | |
Ambeed | A450655-1g |
Trichloropyridinegold(III) |
14911-01-4 | 97% Au Assay:51.5 ± 1.2% | 1g |
$242.0 | 2025-02-19 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01187-250mg |
Gold,trichloro(pyridine)-, (SP-4-2)- |
14911-01-4 | 250mg |
¥928.0 | 2021-09-04 | ||
abcr | AB249197-250 mg |
Trichloro(pyridine)gold(III), 97%; . |
14911-01-4 | 97% | 250 mg |
€87.90 | 2023-07-20 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 79-3590-1g |
Trichloropyridinegold(III),min.97% |
14911-01-4 | min.97% | 1g |
2394CNY | 2021-05-08 | |
Aaron | AR001M41-250mg |
Gold, trichloro(pyridine)-, (SP-4-2)- |
14911-01-4 | 97% | 250mg |
$109.00 | 2025-02-12 | |
1PlusChem | 1P001LVP-250mg |
Gold, trichloro(pyridine)-, (SP-4-2)- |
14911-01-4 | 97% Au Assay:51.5 ± 1.2% | 250mg |
$97.00 | 2024-06-20 | |
eNovation Chemicals LLC | Y1262657-100mg |
Gold, trichloro(pyridine)-, (SP-4-2)- |
14911-01-4 | 97% | 100mg |
$115 | 2024-06-08 | |
eNovation Chemicals LLC | Y1262657-1g |
Gold, trichloro(pyridine)-, (SP-4-2)- |
14911-01-4 | 97% | 1g |
$260 | 2024-06-08 |
Gold,trichloro(pyridine)-, (SP-4-2)- Related Literature
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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3. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
Additional information on Gold,trichloro(pyridine)-, (SP-4-2)-
Gold,trichloro(pyridine)-, (SP-4-2) and CAS No. 14911-01-4: Applications and Research Insights
The compound Gold,trichloro(pyridine)-, (SP-4-2) is a specialized organogold complex that has garnered significant attention in the field of chemical and biomedical research. With a CAS No. 14911-01-4, this compound represents a unique class of gold-based ligands that exhibit promising properties for various applications, particularly in catalysis and medicinal chemistry. The structural and functional attributes of this compound have been extensively studied, leading to a deeper understanding of its potential uses in modern science.
In recent years, the development of novel organometallic compounds has opened up new avenues in synthetic chemistry and drug discovery. The Gold,trichloro(pyridine)-, (SP-4-2) complex stands out due to its stability and reactivity, which make it an excellent candidate for catalytic processes. Specifically, its ability to facilitate cross-coupling reactions has been explored in detail. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The pyridine ligand in the compound's structure plays a pivotal role in modulating its catalytic activity, enhancing its efficiency in such transformations.
One of the most intriguing aspects of Gold,trichloro(pyridine)-, (SP-4-2) is its potential application in medicinal chemistry. Gold complexes have long been studied for their biological activities, with several already approved for therapeutic use. The CAS No. 14911-01-4 compound has shown promise in preclinical studies as a potential antitumor agent. Its mechanism of action involves interfering with key cellular pathways involved in cancer progression. The trichloro ligands contribute to its stability while allowing for selective binding to biological targets, making it an attractive candidate for further development.
The synthesis of Gold,trichloro(pyridine)-, (SP-4-2) involves precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the preparation process, making it more scalable and cost-effective. This has been particularly important for industrial applications where large quantities of the compound are required for research and development purposes. The use of specialized reagents and purification techniques ensures that the final product meets stringent quality standards.
The catalytic properties of this compound have also been leveraged in environmental chemistry. Organogold complexes are known for their ability to catalyze the degradation of pollutants into less harmful substances. The CAS No. 14911-01-4 compound has been tested in various environmental models, demonstrating effective breakdown of organic contaminants without generating toxic byproducts. This makes it a valuable tool for developing sustainable chemical processes that minimize environmental impact.
In conclusion, the organogold complex Gold,trichloro(pyridine)-, (SP-4-2) represents a significant advancement in both chemical synthesis and biomedical applications. Its unique properties make it an excellent catalyst for organic transformations and a promising candidate for therapeutic development. Ongoing research continues to uncover new ways to harness its potential, ensuring its relevance in cutting-edge scientific endeavors.
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